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Compound of Interest

Compound Name:
Methyl 2,6-difluoropyridine-3-

carboxylate

Cat. No.: B040223 Get Quote

An In-depth Technical Guide to the Stability and Storage of Methyl 2,6-difluoropyridine-3-
carboxylate

For researchers, scientists, and professionals in drug development, understanding the stability

and proper storage of chemical reagents is paramount to ensuring experimental reproducibility,

product integrity, and safety. This guide provides a comprehensive overview of the stability and

recommended storage conditions for Methyl 2,6-difluoropyridine-3-carboxylate, a key

intermediate in pharmaceutical synthesis.

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 2,6-difluoropyridine-3-
carboxylate is presented below. These properties are fundamental to its handling and storage

requirements.
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Property Value Reference

Molecular Formula C₇H₅F₂NO₂ N/A

Molecular Weight 173.12 g/mol N/A

Melting Point 22-26 °C [1]

Boiling Point 75 °C at 5 mmHg [1]

Flash Point 110 °C [1]

Density 1.2 ± 0.1 g/cm³ [1]

Appearance White powder [1]

Chemical Stability and Potential Degradation
While specific degradation pathways for Methyl 2,6-difluoropyridine-3-carboxylate are not

extensively detailed in the provided literature, general principles for fluorinated and pyridine-

based compounds apply. The carbon-fluorine bond is exceptionally strong, which generally

imparts high chemical stability to fluorinated molecules.[2] However, they are not inert and can

undergo degradation under certain conditions.

Potential degradation pathways may be inferred from related compounds:

Hydrolysis: The ester group is susceptible to hydrolysis, especially under acidic or basic

conditions, which would yield 2,6-difluoropyridine-3-carboxylic acid and methanol.

Photodegradation: Exposure to light, particularly UV radiation, can be a factor in the

degradation of many organic compounds. Photostability tests are a standard part of stress

testing protocols.[3]

Metabolic Degradation: In biological systems, pyridine derivatives can be metabolized.[4][5]

While not a storage concern, this indicates the ring is not completely inert. The

transformation rate of pyridine derivatives is dependent on their substituents.[4]

The following diagram illustrates a hypothetical degradation pathway for the compound,

focusing on the most probable route of hydrolysis.
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Caption: Hypothetical hydrolysis of the ester to its corresponding acid.

Recommended Storage and Handling
Proper storage and handling are critical to maintain the integrity of Methyl 2,6-
difluoropyridine-3-carboxylate and to ensure laboratory safety.

Storage Conditions
The consensus from safety data sheets indicates that the compound should be stored under

controlled conditions to prevent degradation.

Parameter Recommendation Source

Temperature
Store in a cool place.

Recommended: 2-8°C.
[6][7][8][9]

Atmosphere
Store in a dry, well-ventilated

area.
[1][6][7][8]

Container
Keep container tightly

closed/sealed.
[1][6][7][8]

Incompatibilities

Store apart from incompatible

materials such as strong

oxidizing agents, strong acids,

strong bases, and strong

reducing agents.

[6][10]

Light
Keep away from direct sunlight

and sources of ignition.
[7][10]

Handling Workflow
Safe handling practices minimize exposure risk and prevent contamination. All handling should

be performed in a well-ventilated place, such as a fume hood.[6][8]
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Receive Compound

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Weigh Required Amount
Avoid creating dust

Tightly Re-seal Container

Dispose of Contaminated Materials
per Regulations

After Use

Return to Recommended Storage
(2-8°C, Dry, Dark)

Clean Work Area & Wash Hands

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of the compound.

Experimental Protocols for Stability Assessment
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While specific stability studies for Methyl 2,6-difluoropyridine-3-carboxylate are not publicly

available, a standard stability testing protocol can be designed based on International Council

for Harmonisation (ICH) guidelines.[11][12] Such studies are essential for determining shelf-life

and appropriate storage conditions.

Generalized Stability Study Protocol
Objective: To evaluate the stability of Methyl 2,6-difluoropyridine-3-carboxylate under

various environmental conditions (temperature, humidity, light) to define re-test periods and

storage recommendations.

Materials:

Minimum of three batches of Methyl 2,6-difluoropyridine-3-carboxylate.

Appropriate primary containers (e.g., amber glass vials with inert caps).

Calibrated stability chambers.

Analytical instrumentation for purity and degradation product analysis (e.g., HPLC, GC-MS,

LC-MS).

Methodology:

Initial Analysis (Time 0): Perform a full characterization of all batches, including appearance,

assay (purity), and identification of any impurities.

Stress Testing: Expose a single batch to extreme conditions to identify likely degradation

products and pathways.[12]

High Temperature: Test in 10°C increments above the accelerated testing temperature

(e.g., 50°C, 60°C).[12]

High Humidity: Expose to ≥75% Relative Humidity (RH).[12]

Photostability: Expose to a standardized light source.

Hydrolytic Stability: Test across a range of pH values.
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Accelerated Stability Testing: Store samples from three batches at 40°C ± 2°C / 75% RH ±

5% RH for 6 months.[11] Analyze at specified time points (e.g., 0, 3, and 6 months). If a

significant change occurs, conduct testing at an intermediate condition (30°C ± 2°C / 65%

RH ± 5% RH).[12]

Long-Term Stability Testing: Store samples from three batches at the proposed storage

condition, 5°C ± 3°C (refrigerated) or 25°C ± 2°C / 60% RH ± 5% RH, for a minimum of 12

months, with ongoing testing for the proposed shelf-life.[11] Analyze at specified time points

(e.g., 0, 3, 6, 9, 12, 18, 24 months).

Preparation

Forced Degradation Formal Stability Studies (ICH)

Select ≥ 3 Batches

Time 0 Analysis
(Assay, Impurities)

Stress Testing (1 Batch)
(Heat, Humidity, Light, pH)

Accelerated Testing
(e.g., 40°C/75%RH for 6 mo)

Long-Term Testing
(e.g., 25°C/60%RH or 5°C for 12-60 mo)

Analyze Samples at
Defined Time Points

Evaluate Data
(Shelf-Life, Storage Conditions)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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